Cas no 68152-40-9 ( )

• Product Name: &nbsp
• CAS No: 68152-40-9
• MF: C₇H₁₄O₃S
• MW: 178.249261379242
• CID: 876057
• PubChem ID: 12465792
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-METHANESULPHONYL-4-METHYLPENTAN-2-ONE
• 4-methyl-4-methylsulfonylpentan-2-one
• 4-methanesulfonyl-4-methyl-pentan-2-one
• 4-methyl-4-(methylsulfonyl)pentan-2-one
• 4-(Methanesulfonyl)-4-methylpentan-2-one
• 68152-40-9
• 4-METHANESULFONYL-4-METHYLPENTAN-2-ONE
• DTXSID60499355
• 4-Methyl-4-methylsulfonyl-pentan-2-one
• AKOS006329049
• SCHEMBL3501951
•  

• Inchi： 1S/C7H14O3S/c1-6(8)5-7(2,3)11(4,9)10/h5H2,1-4H3
• InChI Key： LMYWONUXGRNODQ-UHFFFAOYSA-N
• SMILES： S(C)(C(C)(C)CC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 178.06600
• Monoisotopic Mass: 178.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Density: 1.098
• Boiling Point: 322.087°C at 760 mmHg
• Flash Point: 178.667°C
• Refractive Index: 1.447
• PSA: 59.59000
• LogP: 1.86950